Cas no 58083-94-6 (Adenosine 5'-(trihydrogen diphosphate), 1,2-dihydro-2-oxo-)
58083-94-6 structure
Product Name:Adenosine 5'-(trihydrogen diphosphate), 1,2-dihydro-2-oxo-
CAS No:58083-94-6
MF:C10H15N5O11P2
MW:443.200523614883
CID:343179
Update Time:2024-01-28
Adenosine 5'-(trihydrogen diphosphate), 1,2-dihydro-2-oxo- Chemical and Physical Properties
Names and Identifiers
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- Adenosine 5'-(trihydrogen diphosphate), 1,2-dihydro-2-oxo-
- Adenosine 5'-(trihydrogen diphosphate), 2,3-dihydro-2-oxo-
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- Inchi: 1S/C10H15N5O11P2/c11-7-4-8(14-10(18)13-7)15(2-12-4)9-6(17)5(16)3(25-9)1-24-28(22,23)26-27(19,20)21/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H2,19,20,21)(H3,11,13,14,18)/t3-,5-,6-,9-/m1/s1
- InChI Key: AATRNUWTQYXBNY-UUOKFMHZSA-N
- SMILES: C(OP(=O)(O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3=C(C(=NC(=O)N3)N)N=C2)[C@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 443.02445
Experimental Properties
- Density: 2.63±0.1 g/cm3(Predicted)
- PSA: 246.06
- pka: 1.39±0.10(Predicted)
Adenosine 5'-(trihydrogen diphosphate), 1,2-dihydro-2-oxo- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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